![molecular formula C22H21N5O4 B2580521 3-methyl-N-(4-(6-morpholinopyridazin-3-yl)phenyl)-4-nitrobenzamide CAS No. 899986-08-4](/img/structure/B2580521.png)
3-methyl-N-(4-(6-morpholinopyridazin-3-yl)phenyl)-4-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-methyl-N-(4-(6-morpholinopyridazin-3-yl)phenyl)-4-nitrobenzamide, also known as MN-64, is a novel small molecule inhibitor that has shown promising results in scientific research. It is a potent inhibitor of the protein kinase CK2, which is involved in many cellular processes such as cell proliferation, apoptosis, and DNA repair.
Mechanism of Action
3-methyl-N-(4-(6-morpholinopyridazin-3-yl)phenyl)-4-nitrobenzamide binds to the ATP-binding site of CK2, thereby inhibiting its activity. CK2 is a serine/threonine kinase that phosphorylates many proteins involved in cell growth and survival. Inhibition of CK2 by this compound leads to the dysregulation of these proteins, resulting in apoptosis and reduced cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells and reduce cell proliferation. It has also been shown to inhibit angiogenesis, which is the process of forming new blood vessels that supply tumors with nutrients. This compound has been shown to have low toxicity in normal cells and has a good safety profile.
Advantages and Limitations for Lab Experiments
3-methyl-N-(4-(6-morpholinopyridazin-3-yl)phenyl)-4-nitrobenzamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. It has good solubility in aqueous and organic solvents, which makes it easy to use in cell-based assays. This compound has also been shown to have good stability in vitro and in vivo. However, this compound has some limitations for lab experiments. It has poor bioavailability, which makes it difficult to use in animal models. This compound also has a short half-life in vivo, which limits its effectiveness as a therapeutic agent.
Future Directions
There are several future directions for 3-methyl-N-(4-(6-morpholinopyridazin-3-yl)phenyl)-4-nitrobenzamide research. One direction is to optimize the synthesis method to produce higher yields and better purity. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound in animal models to determine its efficacy and toxicity. This compound could also be used in combination therapy with other drugs to enhance its effectiveness. Furthermore, this compound could be studied for its potential use in other diseases such as inflammation and neurodegeneration. Finally, the development of this compound analogs with improved properties could lead to the discovery of more potent and selective CK2 inhibitors.
Synthesis Methods
3-methyl-N-(4-(6-morpholinopyridazin-3-yl)phenyl)-4-nitrobenzamide was first synthesized by a team of researchers at the University of California, San Diego. The synthesis method involves the reaction of 4-nitrobenzoyl chloride with 4-(6-morpholinopyridazin-3-yl)aniline in the presence of triethylamine to form the intermediate product. The intermediate product is then reacted with 3-methylbenzoyl chloride in the presence of triethylamine to form the final product, this compound. The synthesis method has been optimized to produce high yields of this compound with good purity.
Scientific Research Applications
3-methyl-N-(4-(6-morpholinopyridazin-3-yl)phenyl)-4-nitrobenzamide has been extensively studied for its potential use in cancer treatment. CK2 is overexpressed in many types of cancer, and its inhibition has been shown to induce apoptosis and reduce cell proliferation. This compound has been shown to be a potent inhibitor of CK2 and has demonstrated antitumor activity in various cancer cell lines and animal models. This compound has also been studied for its potential use in other diseases such as inflammation, neurodegeneration, and viral infections.
properties
IUPAC Name |
3-methyl-N-[4-(6-morpholin-4-ylpyridazin-3-yl)phenyl]-4-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N5O4/c1-15-14-17(4-8-20(15)27(29)30)22(28)23-18-5-2-16(3-6-18)19-7-9-21(25-24-19)26-10-12-31-13-11-26/h2-9,14H,10-13H2,1H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JONWWDRWKLPVHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)NC2=CC=C(C=C2)C3=NN=C(C=C3)N4CCOCC4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.